Cas no 2171728-54-2 (4-{2-(dimethylamino)ethoxycarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{2-(dimethylamino)ethoxycarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171728-54-2
• MF: C₂₄H₂₉N₃O₆
• MW: 455.503566503525
• CID: 6409518
• PubChem ID: 165537097
• Update Time: 2025-05-19

4-{2-(dimethylamino)ethoxycarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-(dimethylamino)ethoxycarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-{[2-(dimethylamino)ethoxy]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1520134
• 2171728-54-2

• Inchi： 1S/C24H29N3O6/c1-27(2)13-14-33-26-23(30)21(11-12-22(28)29)25-24(31)32-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-15H2,1-2H3,(H,25,31)(H,26,30)(H,28,29)
• InChI Key： BWCAGPBRYIKSDJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOCCN(C)C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 455.20563565g/mol
• Monoisotopic Mass: 455.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 117Ų

Additional information on 4-{2-(dimethylamino)ethoxycarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-{2-(dimethylamino)ethoxycarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171728-54-2)

4-{2-(dimethylamino)ethoxycarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171728-54-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and other bioactive molecules. Its unique structure and properties make it an essential building block in the development of novel therapeutic agents.

The chemical structure of 4-{2-(dimethylamino)ethoxycarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid features a central butanoic acid backbone with two key functional groups: a dimethylaminoethoxycarbamoyl group and an Fmoc (fluorenylmethyloxycarbonyl) protecting group. The Fmoc group is particularly important as it temporarily blocks the amino functionality, allowing for selective and controlled reactions during peptide synthesis. This protection strategy is widely used in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions and ensure the formation of the desired peptide sequence.

The dimethylaminoethoxycarbamoyl group, on the other hand, introduces additional functionality to the molecule. This group can enhance the solubility and stability of the compound, making it more suitable for various applications in drug development. The presence of this group also allows for the introduction of additional functional groups through further chemical modifications, expanding the potential uses of the compound.

In recent years, significant advancements have been made in understanding the biological activities and applications of compounds like 4-{2-(dimethylamino)ethoxycarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid. Research has shown that this compound can be used as a precursor in the synthesis of peptides with therapeutic potential. For example, studies have demonstrated its utility in the development of peptides targeting specific receptors or enzymes involved in various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.

The use of Fmoc-protected amino acid derivatives in peptide synthesis has revolutionized the field by enabling the efficient and high-yield production of complex peptides. These peptides can be designed to have specific biological activities, such as acting as agonists or antagonists of certain receptors, or as inhibitors of key enzymes. The ability to precisely control the sequence and functional groups of these peptides is crucial for their effectiveness as therapeutic agents.

Beyond its role in peptide synthesis, 4-{2-(dimethylamino)ethoxycarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has also shown promise in other areas of medicinal chemistry. For instance, it can be used as a starting material for the synthesis of small molecules with potential pharmacological activities. These small molecules can be designed to target specific cellular pathways or signaling cascades, offering new avenues for drug discovery and development.

The versatility and flexibility of this compound make it an attractive candidate for further research and development. Ongoing studies are exploring its potential applications in areas such as drug delivery systems, where its unique properties can be leveraged to improve the efficacy and safety of therapeutic agents. Additionally, efforts are being made to optimize its synthesis methods to increase yield and reduce costs, making it more accessible for large-scale production.

In conclusion, 4-{2-(dimethylamino)ethoxycarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171728-54-2) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an essential building block in the synthesis of bioactive molecules, particularly peptides with therapeutic potential. As research continues to advance, this compound is likely to play an increasingly important role in the development of new treatments for various diseases.